Cas no 1463878-06-9 (3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one)
3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 3-amino-1-[(2-methyl-4-thiazolyl)methyl]-
- 3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one
- AKOS015203567
- 3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one
- EN300-1108039
- 1463878-06-9
-
- Inchi: 1S/C10H11N3OS/c1-7-12-8(6-15-7)5-13-4-2-3-9(11)10(13)14/h2-4,6H,5,11H2,1H3
- InChI Key: NYTLXMOECWDKPW-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CSC(C)=N2)C=CC=C1N
Computed Properties
- Exact Mass: 221.06228316g/mol
- Monoisotopic Mass: 221.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 455.8±45.0 °C(Predicted)
- pka: 3.59±0.20(Predicted)
3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108039-0.05g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1108039-0.1g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1108039-0.25g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1108039-0.5g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1108039-1.0g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1108039-2.5g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1108039-5.0g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1108039-10.0g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1108039-1g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1108039-5g |
3-amino-1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
1463878-06-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one
Introduction to CAS No. 1463878-06-9: 3-Amino-1-(2-Methyl-1,3-Thiazol-4-Yl)Methyl-1,2-Dihydropyridin-2-One
The compound CAS No. 1463878-06-9, also known as 3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique combination of functional groups, including an amino group, a thiazole ring, and a dihydropyridinone moiety, which contribute to its diverse chemical properties and reactivity.
Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The thiazole ring is a well-known heterocyclic structure that has been extensively studied for its role in various biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the dihydropyridinone moiety further enhances the compound's potential for use in drug design, particularly in the modulation of enzyme activity and receptor binding.
One of the most promising applications of CAS No. 1463878-06-9 lies in its ability to act as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations to yield derivatives with enhanced bioavailability and efficacy. For instance, modifications to the amino group or the methyl-substituted thiazole ring have been shown to significantly alter the compound's pharmacokinetic properties, making it a versatile building block for drug discovery.
In terms of synthesis, the preparation of CAS No. 1463878-06-9 involves a multi-step process that combines principles from organic chemistry and catalysis. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between an amine and a carbonyl compound. This intermediate is then subjected to further reactions to introduce the dihydropyridinone moiety and the amino group at specific positions on the molecule.
Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has been reported to significantly improve the yield and purity of CAS No. 1463878-06-9, making it more accessible for large-scale production and research purposes.
The biological evaluation of CAS No. 1463878-06_9 has revealed intriguing insights into its potential therapeutic applications. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary results from animal studies indicate that it may also possess antitumor properties by modulating key signaling pathways associated with cancer cell proliferation.
One area where this compound has garnered significant attention is its role in drug delivery systems. The unique structure of CAS No. 1463878_06_9 allows for its use as a carrier molecule in targeted drug delivery systems due to its ability to encapsulate or conjugate with therapeutic agents while maintaining stability under physiological conditions.
In conclusion, CAS No. 1463878_06_9: 3-amino_1_(2_methyl_1_3_thiazol_4_yl)methyl_1_2_dihydropyridin_2_one represents a valuable addition to the arsenal of organic compounds with diverse applications in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in both academic and industrial settings.
1463878-06-9 (3-amino-1-(2-methyl-1,3-thiazol-4-yl)methyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)